2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide

• IUPAC Name: 2-[5-(azepan-1-ylmethyl)tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide
• InChI: InChI=1S/C19H25N7O/c27-19(21-12-15-6-5-7-17-16(15)8-9-20-17)14-26-18(22-23-24-26)13-25-10-3-1-2-4-11-25/h5-9,20H,1-4,10-14H2,(H,21,27)
• InChI Key: WCVYROSRAMSLBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=NN=NN2CC(=O)NCC3=C4C=CNC4=CC=C3
• Molecular Formula: C19H25N7O
• Molecular Weight: 367.4 g/mol

Description

2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a tetrazole derivative and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various enzymes and proteins that are involved in the growth and proliferation of cancer cells, as well as in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide have been studied in various in vitro and in vivo models. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. However, the limitations of using this compound include its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide. These include:
1. Further studies on the mechanism of action of the compound, to better understand its effects on cancer cells and other diseases.
2. Development of more efficient synthesis methods for the compound, to improve its solubility and reduce potential toxicity.
3. Development of new derivatives of the compound, to improve its efficacy and reduce potential side effects.
4. Clinical trials to evaluate the safety and efficacy of the compound as a therapeutic agent for various diseases.
In conclusion, 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide is a promising compound that has potential applications in various fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound is needed to fully understand its potential as a therapeutic agent for various diseases.

Synthesis Methods

2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide can be synthesized through various methods. One of the commonly used methods is the reaction of N-(1H-indol-4-ylmethyl)acetamide with sodium azide and 1-azepanemethyl bromide. The reaction is carried out in the presence of a catalyst and yields the desired compound.

Scientific Research Applications

2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-(1H-indol-4-ylmethyl)acetamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anticancer, antifungal, and antibacterial properties. The compound has also been studied for its potential use as an anti-inflammatory agent, and as a treatment for neurological disorders.